Cas no 62124-58-7 (Oxazole, 2-(butylsulfinyl)-4-methyl-)

• Product Name: Oxazole, 2-(butylsulfinyl)-4-methyl-
• CAS No: 62124-58-7
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 457171
• PubChem ID: 21329712
• Update Time: 2025-04-19

Oxazole, 2-(butylsulfinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(butylsulfinyl)-4-methyl-
• 2-butylsulfinyl-4-methyl-1,3-oxazole
• 2-(BUTANE-1-SULFINYL)-4-METHYL-1,3-OXAZOLE
• 2-n-butylsulphinyl-4-methyloxazole
• DTXSID30612514
• SCHEMBL11529980
• ZFAIQINIVNSNQE-UHFFFAOYSA-N
• 62124-58-7

• Inchi： 1S/C8H13NO2S/c1-3-4-5-12(10)8-9-7(2)6-11-8/h6H,3-5H2,1-2H3
• InChI Key： ZFAIQINIVNSNQE-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CO1)(CCCC)=O

Computed Properties

• Exact Mass: 187.06679
• Monoisotopic Mass: 187.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1